4-(2-Fluoro-3-trifluoromethylphenyl)phenol, 95%

• IUPAC Name: 4-[2-fluoro-3-(trifluoromethyl)phenyl]phenol
• InChI: InChI=1S/C13H8F4O/c14-12-10(8-4-6-9(18)7-5-8)2-1-3-11(12)13(15,16)17/h1-7,18H
• InChI Key: LJRNIRYCJOBFOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(F)(F)F)F)C2=CC=C(C=C2)O
• Molecular Formula: C13H8F4O
• DSSTOX Substance ID: DTXSID00683610
• Molecular Weight: 256.19 g/mol
• CAS RN: 634192-39-5

Description

4-(2-Fluoro-3-trifluoromethylphenyl)phenol, 95% (4-FTFP) is an organofluorine compound that has been studied for its potential use in a variety of scientific research applications due to its unique properties. 4-FTFP is a colorless solid with a melting point of 80°C and a boiling point of 170°C. It is insoluble in water, but soluble in organic solvents. Its chemical formula is C8H5F4O.

Scientific Research Applications

4-(2-Fluoro-3-trifluoromethylphenyl)phenol, 95% has been studied for its potential use in a variety of scientific research applications due to its unique properties. It has been used as a reagent in the synthesis of biologically active compounds such as heterocyclic compounds, benzodiazepines, and thiophene derivatives. It has also been used in the synthesis of novel optical materials. Additionally, 4-(2-Fluoro-3-trifluoromethylphenyl)phenol, 95% has been used as a starting material for the synthesis of a variety of pharmaceuticals and agrochemicals.

Mechanism of Action

4-(2-Fluoro-3-trifluoromethylphenyl)phenol, 95% is an organofluorine compound and is known to interact with biological molecules in a variety of ways. It has been shown to interact with amino acids, proteins, and enzymes, and it has been used as a probe to study the structure and function of proteins. It has been used to study the structure of DNA and RNA, and it has been used to study the mechanism of action of enzymes. Additionally, 4-(2-Fluoro-3-trifluoromethylphenyl)phenol, 95% has been used to study the binding of drugs to their target molecules.
Biochemical and Physiological Effects
4-(2-Fluoro-3-trifluoromethylphenyl)phenol, 95% has been studied for its potential use in a variety of scientific research applications, but its potential biochemical and physiological effects have not been extensively studied. It has been shown to interact with proteins and enzymes, but its effects on the human body are not well understood.

Advantages and Limitations for Lab Experiments

4-(2-Fluoro-3-trifluoromethylphenyl)phenol, 95% has several advantages and limitations for use in lab experiments. It is relatively easy to synthesize and is available in a wide range of concentrations. Additionally, it is soluble in organic solvents, making it easy to work with in the lab. However, it is insoluble in water, which can make it difficult to work with in aqueous solutions. Additionally, its potential biochemical and physiological effects are not well understood.

Future Directions

There are a number of potential future directions for research involving 4-(2-Fluoro-3-trifluoromethylphenyl)phenol, 95%. Further research could be conducted to better understand its biochemical and physiological effects. Additionally, further research could be conducted to explore its potential applications in the synthesis of novel optical materials, pharmaceuticals, and agrochemicals. Additionally, further research could be conducted to explore its potential use as a probe to study the structure and function of proteins, DNA, and RNA. Finally, further research could be conducted to explore its potential use in the development of novel therapeutic agents.

Synthesis Methods

4-(2-Fluoro-3-trifluoromethylphenyl)phenol, 95% can be synthesized via a two-step process. The first step involves the reaction of 2-fluoro-3-trifluoromethylbenzaldehyde and phenol in the presence of a base catalyst such as pyridine. This reaction produces 4-(2-fluoro-3-trifluoromethylphenyl)phenol, 95%. The second step involves the purification of the product through column chromatography.